Cas no 941926-27-8 (N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide
• CAS No: 941926-27-8
• MF: C₂₂H₁₉N₃OS
• MW: 373.470763444901
• CID: 5501551
• Update Time: 2025-05-19

N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-(6-methyl-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide

• Inchi： 1S/C22H19N3OS/c1-16-10-11-19-20(13-16)27-22(24-19)25(15-18-9-5-6-12-23-18)21(26)14-17-7-3-2-4-8-17/h2-13H,14-15H2,1H3
• InChI Key： ZQYROAFXUGXQKR-UHFFFAOYSA-N
• SMILES： C1(CC(N(C2=NC3=CC=C(C)C=C3S2)CC2=NC=CC=C2)=O)=CC=CC=C1

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide

N-(6-Methyl-1,3-Benzothiazol-2-Yl)-2-Phenyl-N-(Pyridin-2-Yl)Methylacetamide: A Comprehensive Overview

The compound with CAS No. 941926-27-8, known as N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a pyridine moiety and an acetamide group. The benzothiazole core is a well-known heterocyclic structure that has been extensively studied for its potential in drug design and material science.

Recent studies have highlighted the benzothiazole derivative's ability to exhibit potent biological activities, particularly in the context of enzyme inhibition and receptor modulation. For instance, researchers have demonstrated that this compound can act as a selective inhibitor of certain kinases, making it a promising candidate for the development of anti-cancer therapies. The pyridine group attached to the molecule further enhances its electronic properties, enabling stronger interactions with biological targets.

The synthesis of N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-yl)methylacetamide involves a multi-step process that incorporates advanced organic synthesis techniques. The key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent functionalization to introduce the pyridine and acetamide groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in several areas. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts. Additionally, the molecule's stability and solubility properties make it suitable for use in various experimental models, including cell cultures and animal studies. Recent research has also explored its role as a building block for more complex molecular architectures, further expanding its utility in medicinal chemistry.

From an environmental perspective, the compound's synthesis and application are designed to minimize ecological impact. The use of eco-friendly reagents and energy-efficient reaction conditions aligns with current trends toward sustainable chemistry practices. Furthermore, ongoing studies aim to evaluate the compound's biodegradability and toxicity profiles to ensure its safe use in both laboratory and clinical settings.

In conclusion, N-(6-methyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-2-y l)methylacetamide represents a cutting-edge advancement in organic chemistry. Its unique structure, coupled with its versatile biological activities, positions it as a key player in future drug development initiatives. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of medicine and materials science.